3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid

• IUPAC Name: 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid
• InChI: InChI=1S/C16H17ClN2O3/c1-9(16(21)22)8-19(12-3-4-12)15(20)14-7-10-6-11(17)2-5-13(10)18-14/h2,5-7,9,12,18H,3-4,8H2,1H3,(H,21,22)
• InChI Key: QXYYQMVMGXPISQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C1CC1)C(=O)C2=CC3=C(N2)C=CC(=C3)Cl)C(=O)O
• Molecular Formula: C16H17ClN2O3
• Molecular Weight: 320.77 g/mol

Description

3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of a specific type of enzyme, known as the fatty acid amide hydrolase (FAAH), which plays a crucial role in the metabolism of endocannabinoids in the body.

Mechanism of Action

The mechanism of action of 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid involves the inhibition of this compound. This enzyme is responsible for the breakdown of endocannabinoids, which are natural compounds that act on the same receptors as THC, the active component of marijuana. By inhibiting this compound, this compound increases the levels of endocannabinoids in the body, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly due to the increased levels of endocannabinoids in the body. These compounds are known to play a role in a variety of physiological processes, including pain sensation, inflammation, appetite regulation, and mood. By inhibiting this compound, this compound has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid in lab experiments is its ability to selectively inhibit this compound, without affecting other enzymes or receptors in the body. This allows researchers to study the specific effects of endocannabinoids on various physiological processes, without the confounding effects of other compounds. However, one limitation of this compound is its relatively short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several future directions for the use of 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid in scientific research. One area of interest is the study of its effects on the immune system, as endocannabinoids have been shown to play a role in immune function. Another area of interest is the development of more potent and selective this compound inhibitors, which could have potential therapeutic applications in the treatment of pain, inflammation, and mood disorders. Additionally, the use of this compound in combination with other drugs or therapies could lead to novel treatment strategies for various diseases.

Synthesis Methods

The synthesis of 3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid involves several steps. The starting material is 5-chloroindole-2-carboxylic acid, which is converted into the corresponding acid chloride. This is then reacted with cyclopropylamine to form the cyclopropylamide intermediate. The final step involves the addition of 2-methylpropanoic acid to the cyclopropylamide, which results in the formation of the desired compound.

Scientific Research Applications

3-[(5-chloro-1H-indole-2-carbonyl)-cyclopropylamino]-2-methylpropanoic acid has been extensively used in scientific research due to its ability to inhibit this compound. This enzyme is responsible for the breakdown of endocannabinoids, which are natural compounds that act on the same receptors as THC, the active component of marijuana. By inhibiting this compound, this compound increases the levels of endocannabinoids in the body, leading to a variety of physiological effects.